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Compound of Interest

Compound Name: 5-(4-Hydroxyphenyl)nicotinic acid
CAS No.: 1181566-40-4
Cat. No.: B1498888
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Abstract & Strategic Overview

The target molecule, 5-(4-Hydroxyphenyl)nicotinic acid, represents a critical scaffold in
medicinal chemistry, often serving as a pharmacophore in kinase inhibitors (e.g., STAT3, p38
MAPK) and GPCR agonists (e.g., GPR109A).

Synthesizing this zwitterionic species presents unique challenges:

» Solubility: The product is amphoteric, possessing both a basic pyridine nitrogen and acidic
carboxyl/phenol groups, leading to poor solubility in standard organic solvents at neutral pH.

o Chemoselectivity: The presence of a free carboxylic acid and a free phenol can poison
sensitive palladium catalysts or lead to side reactions if not managed.

This protocol details a Direct Aqueous-Organic Suzuki Coupling strategy. Unlike traditional
routes that require laborious protection/deprotection steps (e.g., using methyl esters or benzyl
ethers), this method utilizes the water solubility of the ionized reactants to drive the reaction,
maximizing atom economy and reducing step count.
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Retrosynthetic Logic

The disconnection relies on the biaryl C-C bond formation at the C5 position of the pyridine

ring.
e Coupling Partner A: 5-Bromonicotinic acid (Electrophile).
e Coupling Partner B: 4-Hydroxyphenylboronic acid (Nucleophile).

o Catalytic System: Pd(dppf)Cl> - DCM complex is chosen for its robustness against oxidation
and high activity in aqueous bi-phasic systems.

5-Bromonicotinic Acid
(Electrophile)

Suzuki-Miyaura
Disconnection

o BEE Target: 5-(4-Hydroxyphenyl)nicotinic acid

4-Hydroxyphenylboronic Acid
(Nucleophile)
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Figure 1: Retrosynthetic analysis utilizing a convergent C-C bond formation.

Experimental Protocol
Materials & Reagents
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Purit
Reagent MW ( g/mol ) Equiv.[1] y Function
Requirement
5-Bromonicotinic Substrate
_ 202.01 1.0 >98% _

acid (Halide)
4-

Substrate
Hydroxyphenylbo  137.93 1.2 >97% ) .

) ) (Boronic Acid)
ronic acid
Pd(dppf)Cl2 -
816.64 0.03 Catalyst Grade Catalyst
CH2Cl2
Sodium
Carbonate 105.99 3.5 Anhydrous Base
(Na2CO0s3)
1,4-Dioxane - Solvent HPLC Grade Organic Solvent
Water
o - Solvent 18 MQ Aqueous Solvent

(deionized)

Critical Note on Base Stoichiometry: Standard Suzuki protocols call for 2.0 equivalents of base.
However, this substrate contains two acidic protons (carboxylic acid pKa ~4.8, phenol pKa
~10).

1.0 equiv neutralizes the carboxylic acid.

1.0 equiv neutralizes the phenol (facilitating transmetallation).

1.5 equiv serves as the catalytic base for the Suzuki cycle.

Total: 3.5 equivalents are required to ensure the reaction does not stall.

Step-by-Step Procedure
Phase 1: Reaction Setup

» Vessel Preparation: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic
stir bar and a reflux condenser. Allow to cool under a stream of nitrogen.
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e Solvent Degassing: In a separate flask, prepare a mixture of 1,4-Dioxane and Water (4:1
ratio, e.g., 40 mL Dioxane : 10 mL Water). Sparge with nitrogen gas for 20 minutes. Oxygen
is the enemy of Palladium(0); thorough degassing is non-negotiable.

e Loading: Charge the RBF with:

[e]

5-Bromonicotinic acid (1.0 g, 4.95 mmol)

o

4-Hydroxyphenylboronic acid (0.82 g, 5.94 mmol)

[¢]

Na2COs (1.84 g, 17.3 mmol)

[¢]

Pd(dppf)Clz - CH2Clz (121 mg, 0.15 mmol, 3 mol%)

» Solvent Addition: Add the degassed solvent mixture (50 mL) via syringe/cannula.

Phase 2: Reaction Execution

o Heating: Place the flask in a pre-heated oil bath at 90°C.

e Monitoring: Stir vigorously. The reaction typically turns dark red/black (characteristic of active
Pd). Monitor by LC-MS or TLC (Eluent: 10% MeOH in DCM with 1% Acetic Acid).

o Endpoint: Conversion should be >95% within 4—6 hours.

Phase 3: Workup & Purification (The "Isoelectric Precipitation”
Method)

Nicotinic acid derivatives are amphoteric. Traditional extraction (e.g., EtOAc/Water) often fails
because the product stays in the agueous phase at high pH (as a salt) and low pH (as a
pyridinium species).

 Filtration: Cool the mixture to room temperature. Filter through a pad of Celite to remove
palladium black. Rinse the pad with 10 mL of water.

» Volume Reduction: Concentrate the filtrate under reduced pressure to remove the majority of
the 1,4-dioxane. You will be left with a basic aqueous solution (pH ~11-12).

» Precipitation (Critical Step):
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[e]

Place the agueous solution in an ice bath.

o

Slowly add 1M HCI dropwise while monitoring pH.

[¢]

Target pH: 3.5 -4.0.

[¢]

Observation: As the pH approaches 4.0, a heavy off-white/beige precipitate will form. This
is the zwitterionic product at its isoelectric point.

« [solation: Stir the suspension at 0°C for 30 minutes to maximize yield. Filter the solid using a
Buchner funnel.

e Washing: Wash the cake with cold water (2 x 10 mL) to remove inorganic salts, followed by
cold acetone (1 x 5 mL) to remove unreacted boronic acid.

e Drying: Dry the solid in a vacuum oven at 50°C for 12 hours.

Workflow Diagram
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Figure 2: Operational workflow emphasizing the critical acidification step for isolation.
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Analytical Characterization

To validate the synthesis, compare your isolated solid against these expected spectral data
points.

o Physical State: Off-white to beige powder.
e Melting Point: >250°C (decomposition expected).

e 'HNMR (400 MHz, DMSO-de):

o

0 13.5 (br s, 1H, -COOH)

o

5 9.8 (s, 1H, -OH)

[¢]

& 9.05 (d, J=2.0 Hz, 1H, Py-H2)

[e]

0 8.90 (d, J=2.0 Hz, 1H, Py-H6)

o

5 8.45 (t, J=2.0 Hz, 1H, Py-H4)

o

0 7.60 (d, J=8.5 Hz, 2H, Ar-H2'/6")

[¢]

0 6.90 (d, J=8.5 Hz, 2H, Ar-H3'/5")

« Interpretation: The presence of two doublets at ~9.0 ppm confirms the 3,5-substitution
pattern on the pyridine ring. The coupling constant of ~8.5 Hz in the aryl region confirms the
para-substituted phenyl ring.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Ensure pH is strictly between
) S 3.5and 4.0. If pH is too low
Low Yield (<40%) Incomplete precipitation o
(<2), the soluble pyridinium

salt forms.

Ensure thorough Celite
filtration before acidification. If
o ] o product is grey, redissolve in
Black Precipitate Palladium contamination ) )
base, treat with activated
carbon, filter, and re-

precipitate.

Free carboxylic acids can
sometimes inhibit Pd. Switch to
) ] ) o Method B (Ester Route): Use
Starting Material Remains Catalyst poisoning o
Methyl 5-bromonicotinate, then
hydrolyze with LiOH in the final

step.

Triturate the solid with hot
Product is Sticky/Gum Boronic acid impurities ethanol or recrystallize from

water/ethanol (1:1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Suzuki-Miyaura_Coupling
https://www.fishersci.fi/shop/products/nicotinic-acid-99-5-thermo-scientific/p-172365
https://www.benchchem.com/product/b1498888?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/14743/Application_Notes_and_Protocols_for_High_Yield_Synthesis_of_Nicotinic_Acid_Derivatives.pdf
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Suzuki-Miyaura_Coupling
https://www.fishersci.fi/shop/products/nicotinic-acid-99-5-thermo-scientific/p-172365
https://www.fishersci.fi/shop/products/nicotinic-acid-99-5-thermo-scientific/p-172365
https://www.benchchem.com/product/b1498888/docs#application-note-high-yield-synthesis-of-5-4-hydroxyphenyl-nicotinic-acid
https://www.benchchem.com/product/b1498888/docs#application-note-high-yield-synthesis-of-5-4-hydroxyphenyl-nicotinic-acid
https://www.benchchem.com/product/b1498888/docs#application-note-high-yield-synthesis-of-5-4-hydroxyphenyl-nicotinic-acid
https://www.benchchem.com/product/b1498888/docs#application-note-high-yield-synthesis-of-5-4-hydroxyphenyl-nicotinic-acid
https://www.benchchem.com/product/b1498888?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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